Cas no 104669-32-1 (1H-Indole-3-carboxylic acid, 4-iodo-, butyl ester)

• Product Name: 1H-Indole-3-carboxylic acid, 4-iodo-, butyl ester
• CAS No: 104669-32-1
• MF: C₁₃H₁₄INO₂
• MW: 343.160235881805
• CID: 1145626
• Update Time: 2024-07-27

1H-Indole-3-carboxylic acid, 4-iodo-, butyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 4-iodo-, butyl ester

• Inchi： 1S/C13H14INO2/c1-2-3-7-17-13(16)9-8-15-11-6-4-5-10(14)12(9)11/h4-6,8,15H,2-3,7H2,1H3
• InChI Key： HVHQIWDFTPGEPS-UHFFFAOYSA-N
• SMILES： N1C2=C(C(I)=CC=C2)C(C(OCCCC)=O)=C1

Computed Properties

• Exact Mass: 343.00652

Experimental Properties

• Density: 1.623±0.06 g/cm3(Predicted)
• Boiling Point: 434.7±25.0 °C(Predicted)
• PSA: 42.09
• pka: 14.67±0.30(Predicted)